Cas no 76045-40-4 (methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-2,3,3a,4,7,8,11,11a-octahydrocyclodeca[b]furan-6-carboxylate)

methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-2,3,3a,4,7,8,11,11a-octahydrocyclodeca[b]furan-6-carboxylate structure
76045-40-4 structure
Product Name:methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-2,3,3a,4,7,8,11,11a-octahydrocyclodeca[b]furan-6-carboxylate
CAS No:76045-40-4
MF:C16H20O4
MW:276.327605247498
CID:1776536
PubChem ID:11953939
Update Time:2025-04-21

methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-2,3,3a,4,7,8,11,11a-octahydrocyclodeca[b]furan-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-2,3,3a,4,7,8,11,11a-octahydrocyclodeca[b]furan-6-carboxylate
    • methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-3a,4,7,8,11,11a-hexahydrocyclodeca[b]furan-6-carboxylate
    • Scorpioidin
    • Q27108256
    • 76045-40-4
    • DTXSID80474624
    • methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylene-2-oxo-3a,4,7,8,11,11a-hexahydrocyclodeca[b]furan-6-carboxylate
    • methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylene-2-oxo-3a,4,7,8,11,11a-hexahydrocyclodeca(b)furan-6-carboxylate
    • CHEBI:9060
    • C09548
    • DTXCID20425438
    • Inchi： 1S/C16H20O4/c1-10-5-4-6-12(16(18)19-3)7-8-13-11(2)15(17)20-14(13)9-10/h5,7,13-14H,2,4,6,8-9H2,1,3H3/b10-5+,12-7-/t13-,14+/m1/s1
    • InChI Key： OXZSJXCNOUZXAQ-SOVPUBKQSA-N
    • SMILES： O1C(C(=C)[C@H]2CC=C(C(=O)OC)CCC=C(C)C[C@H]12)=O |c:6,14|

Computed Properties

  • Exact Mass: 276.136
  • Monoisotopic Mass: 276.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.133
  • Boiling Point: 437.925°C at 760 mmHg
  • Flash Point: 221.721°C
  • Refractive Index: 1.524

methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-2,3,3a,4,7,8,11,11a-octahydrocyclodeca[b]furan-6-carboxylate Related Literature

Related Categories

76045-40-4 (methyl (3aR,5Z,9E,11aS)-10-methyl-3-methylidene-2-oxo-2,3,3a,4,7,8,11,11a-octahydrocyclodeca[b]furan-6-carboxylate) Related Products

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